![molecular formula C27H25ClN2O4 B300094 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide](/img/structure/B300094.png)
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide
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Overview
Description
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide, also known as CAY10650, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide exerts its pharmacological effects through the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by this compound leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which plays a critical role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of pro-inflammatory cytokine production. In addition, this compound has been shown to protect against neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for GSK-3β inhibition. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
For 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide research include further investigation of its potential therapeutic applications in cancer, inflammation, and neurological disorders. In addition, research should focus on developing more efficient methods for administering this compound and improving its solubility in water. Furthermore, the potential side effects of this compound should be investigated to ensure its safety for clinical use.
Synthesis Methods
The synthesis of 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide involves a series of chemical reactions starting from 5-methoxyindole. The intermediate product is then reacted with 4-chlorobenzoyl chloride to yield 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid. The final product is obtained by reacting 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid with 2-phenoxyethylamine.
Scientific Research Applications
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurological disorders, this compound has been shown to protect against neuronal damage and improve cognitive function.
Properties
Molecular Formula |
C27H25ClN2O4 |
---|---|
Molecular Weight |
476.9 g/mol |
IUPAC Name |
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]-N-(2-phenoxyethyl)acetamide |
InChI |
InChI=1S/C27H25ClN2O4/c1-18-23(17-26(31)29-14-15-34-21-6-4-3-5-7-21)24-16-22(33-2)12-13-25(24)30(18)27(32)19-8-10-20(28)11-9-19/h3-13,16H,14-15,17H2,1-2H3,(H,29,31) |
InChI Key |
PJKOQQCLYFPOOU-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)NCCOC4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)NCCOC4=CC=CC=C4 |
Origin of Product |
United States |
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